2-cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-cyclopropyl-9-[[2-(2-hydroxyethoxy)phenyl]methyl]-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H30N2O3/c24-13-14-26-19-4-2-1-3-17(19)15-22-11-9-21(10-12-22)8-7-20(25)23(16-21)18-5-6-18/h1-4,18,24H,5-16H2
• InChI Key: XURLHGKNOLIDKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC3(CCC2=O)CCN(CC3)CC4=CC=CC=C4OCCO
• Molecular Formula: C21H30N2O3
• Molecular Weight: 358.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one involves multiple steps, including ketalisation, hydroformylation, and ring transformation through catalytic reactions. These processes highlight the complex methodology required to create such intricate molecules (Pardhasaradhi et al., 1998). Additionally, Prins cascade cyclization has been developed for the synthesis of related diazaspiro[5.5]undecane derivatives, showcasing innovative approaches to creating these compounds (Reddy et al., 2014).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives, including 2-cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one, can be quite complex. These structures often involve spiro configurations and can include various substituents that affect their physical and chemical properties. The detailed analysis of these structures is crucial for understanding their reactivity and potential applications.

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives participate in a range of chemical reactions, demonstrating their versatile reactivity. For instance, the aminomethylation reaction of related compounds leads to the formation of new diazaspiro[5.5]undecane derivatives, showcasing their potential for functionalization and further chemical modification (Khrustaleva et al., 2017).

Scientific Research Applications

Synthesis and Chemical Modifications

Research has focused on the synthesis and chemical modifications of diazaspiro[5.5]undecane derivatives, highlighting their potential in creating diverse molecular scaffolds. Aminomethylation reactions of related structures have led to the formation of substituted diazaspirocycles, demonstrating the versatility of these compounds in synthetic chemistry (Khrustaleva et al., 2017). Additionally, annulation techniques have been developed for the efficient synthesis of piperazines and diazaspirocycles, utilizing innovative solid-phase synthesis approaches (Macleod et al., 2006).

Biological Activity and Pharmacological Potential

Compounds within this chemical framework have been explored for their biological activities. Studies have identified certain diazaspiro[5.5]undecane derivatives as potent antihypertensive agents, demonstrating significant activity in spontaneously hypertensive rats (Clark et al., 1983). This suggests potential applications in cardiovascular research and therapy development. Moreover, the structural motif has been linked to compounds with immunomodulatory effects, indicating the possibility of applications in treating chemokine-mediated diseases (Norman, 2007).